Cas no 2228364-55-2 (2,2-Difluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol)

• Product Name: 2,2-Difluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol
• CAS No: 2228364-55-2
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 6318232
• PubChem ID: 165782566
• Update Time: 2025-10-29

2,2-Difluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol
• 2228364-55-2
• EN300-1668685
• 2,2-Difluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol

• Inchi： 1S/C8H6F3NO3/c9-5-2-1-4(7(13)8(10)11)3-6(5)12(14)15/h1-3,7-8,13H
• InChI Key： RQVZZWITMIVWOZ-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=C(C=1)[N+](=O)[O-])F)O)F

Computed Properties

• Exact Mass: 221.02997754g/mol
• Monoisotopic Mass: 221.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66Ų

Additional information on 2,2-Difluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol

Comprehensive Overview of 2,2-Difluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol (CAS No. 2228364-55-2)

2,2-Difluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol (CAS No. 2228364-55-2) is a fluorinated organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring difluoro and nitrophenyl groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel fluorinated drugs and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

The compound’s CAS number 2228364-55-2 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global supply chains. In recent years, the rise of AI-driven drug discovery and green chemistry has spurred interest in fluorinated compounds like 2,2-Difluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol. Its compatibility with modern high-throughput screening techniques and computational modeling tools has made it a focal point for innovation. Additionally, its potential applications in material science, such as liquid crystals or polymers, further expand its relevance.

From a synthetic perspective, 2,2-Difluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol exemplifies the strategic use of fluorine substitution to enhance molecular stability and bioavailability. This aligns with current trends in medicinal chemistry, where fluorinated analogs are prized for their improved pharmacokinetic properties. The compound’s nitrophenyl moiety also offers versatility in further functionalization, enabling the creation of diverse derivatives for targeted applications. Such features make it a subject of frequent searches in academic and industrial databases, particularly under queries like "fluorinated building blocks for drug discovery" or "nitrophenyl derivatives in agrochemicals."

Environmental and safety considerations are paramount in the handling of 2,2-Difluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol. While not classified as hazardous under standard regulations, its synthesis and use require adherence to best laboratory practices to minimize risks. The compound’s stability under various conditions makes it suitable for scalable production, a key factor for industries prioritizing cost-effective synthesis. As regulatory frameworks evolve, particularly in regions like the EU and North America, compliance with REACH and other guidelines ensures its continued availability for research and development.

In summary, 2,2-Difluoro-1-(4-fluoro-3-nitrophenyl)ethan-1-ol (CAS No. 2228364-55-2) represents a convergence of innovation and practicality in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and advanced materials, driven by its structural versatility and compatibility with cutting-edge technologies. For researchers and industry professionals, this compound offers a robust platform for exploring new frontiers in fluorine chemistry and beyond.